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Compound of Interest

Compound Name: 3-Amino-2-piperidone

Cat. No.: B154931

An In-depth Technical Guide to 3-Amino-2-piperidone

Abstract

3-Amino-2-piperidone, also known as cyclo-ornithine, is a delta-lactam and a cyclic analog of
the amino acid ornithine.[1] This compound serves as a versatile building block in medicinal
chemistry and pharmaceutical research, particularly in the synthesis of novel therapeutics
targeting central nervous system disorders, as well as compounds with anti-inflammatory and
analgesic properties.[2][3] It is also a metabolite found in various living organisms, from
bacteria to humans.[1][4][5] This technical guide provides a comprehensive overview of the
physical and chemical properties of 3-Amino-2-piperidone, detailed experimental protocols,
and insights into its biological significance and associated signaling pathways.

Chemical Structure and Identity

o |[UPAC Name: 3-aminopiperidin-2-one[4][6]

e Synonyms: Cyclo-ornithine, 2-Amino-d-valerolactam, Ornithine lactam[5][7]
e Chemical Formula: CsH10N20[4][6][8]

e Molecular Weight: 114.15 g/mol [1][4][8]

« CAS Number: 1892-22-4[1][4][8]
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Physicochemical Properties

The physical and chemical properties of 3-Amino-2-piperidone are summarized in the tables
below. These properties are crucial for its handling, storage, and application in research and
development.

Table 1: Physical Properties

Property Value Source(s)

Solid; Light orange to yellow to
Appearance [21[41[71[°]
green powder/crystal

Melting Point 50 °C [8]

87 °C (for (S)-(-)-3-Amino-2-
(for (S)-(-) mino 2]

piperidone)

Boiling Point 130 °C [8]
125-135 °C (at 2-3 Torr) [51[7]

Density 1.071 + 0.06 g/cm? (Predicted) [51[7]
Refractive Index 1.476 (Predicted) [5]

Table 2: Chemical and Solubility Properties
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Property Value Source(s)
pKa (Strongest Acidic) 14.55 - 16.00 (Predicted) [71[10]

pKa (Strongest Basic) 8.44 (Predicted) [10]

logP -1.3 to -0.8 (Predicted) [4][10]
Water Solubility 444 g/L (Predicted) [10]
Solubility in Organic Solvents DMSO: 40-50 mg/mL [1][11]

Methanol (Slightly soluble)

[7]

Storage Conditions

Store at < -20°C, keep dry,
under inert atmosphere (e.g.,

Nitrogen)

[1]t71el

Spectral Data

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common technique used to

identify and quantify 3-Amino-2-piperidone.[8] The Human Metabolome Database (HMDB)

provides spectral data for derivatized (TMS) and non-derivatized forms.[4][10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectral data is not

readily available in the search results, NMR is a standard method for structural elucidation of
this compound.[12] 1H NMR and 13C NMR would be used to confirm the proton and carbon

framework of the molecule.

Experimental Protocols
General Synthesis Approach

While a specific, detailed protocol for the direct synthesis of 3-Amino-2-piperidone was not

found, a general approach can be inferred from the synthesis of its derivatives. A common

route involves the cyclization of a protected ornithine or glutamine precursor. For instance, the

synthesis of 3-amino-2,6-piperidinedione hydrochloride involves protection of the amino group

of L-glutamine, followed by cyclization and subsequent deprotection.[13]

A plausible synthetic workflow is outlined below:
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Synthesis

Protected Ornithine/Glutamine Derivative

l

Carboxylic Acid Activation
(e.g., with DCC, HOBt)

:

Intramolecular Cyclization

)

Removal of Protecting Groups
(e.g., with TFA or HCI)

3-Amino-2-piperidone
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Caption: General workflow for the synthesis of 3-Amino-2-piperidone.

Purification Protocol

Post-synthesis, 3-Amino-2-piperidone is typically purified using standard chromatographic
techniques.

o Extraction: The reaction mixture is worked up using a suitable solvent system (e.g.,
dichloromethane/water) to remove inorganic byproducts.

o Chromatography: The crude product is purified by column chromatography on silica gel,
eluting with a gradient of methanol in dichloromethane or a similar polar solvent system.
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o Crystallization: Further purification can be achieved by recrystallization from an appropriate
solvent to yield the final product as a crystalline solid.

» Purity Assessment: The purity of the final compound is assessed by Gas Chromatography
(GC) or High-Performance Liquid Chromatography (HPLC). A purity of >98% is commonly
reported for commercial samples.[9]

Analytical Methods

The identity and purity of 3-Amino-2-piperidone are confirmed using a combination of
analytical techniques.

Analytical Workflow

Purified 3-Amino-2-piperidone

LN

Mass Spectrometry (MS) NMR Spectroscopy GC/HPLC

i - - (1H, 130) i .
Confirms Molecular Weight - Confirms Structure Assesses Purity

IR Spectroscopy
- Identifies Functional Groups

Characterized Compound

Click to download full resolution via product page
Caption: Standard analytical workflow for compound characterization.

Biological Activity and Signaling Pathways

3-Amino-2-piperidone is recognized as an endogenous metabolite and a cyclic ornithine
analogue.[1][11] Its structure makes it a valuable scaffold in drug discovery.
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e Pharmaceutical Intermediate: It is a key building block for synthesizing molecules targeting
central nervous system disorders and for developing drugs with analgesic and anti-

inflammatory properties.[2][3]

o Enzyme Inhibition: Derivatives of 3-Amino-2-piperidone have been investigated as
protease inhibitors. For example, it is a component of Symplocamide A, a hon-covalent

serine protease inhibitor.[14]

o Apoptosis Inhibition: A derivative, N-(2-oxopiperidin-3-yl)dodecanamide, has been shown to

inhibit Fas-induced apoptosis.[15]

Some commercial suppliers suggest a potential link to the PI3K/Akt/mTOR and Protein
Tyrosine Kinase signaling pathways, although specific studies directly implicating 3-Amino-2-
piperidone were not identified in the initial search.[1] The PI3K/Akt/mTOR pathway is a critical
regulator of cell survival, proliferation, and growth. Its modulation is a key area of interest in

cancer and neurological research.
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Caption: Hypothesized modulation of the PISK/Akt/mTOR signaling pathway.

Applications in Research and Drug Development

The utility of 3-Amino-2-piperidone spans several areas of chemical and biological research.
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3-Amino-2-piperidone

Key Application
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Caption: Core applications of 3-Amino-2-piperidone in research.

Pharmaceutical Development: It serves as a crucial intermediate in synthesizing drugs for
neurological disorders.[3]

Peptide Synthesis: Its chiral nature makes it valuable as a chiral auxiliary in asymmetric
synthesis.[2]

Chemical Biology: It is used in studies investigating enzyme mechanisms and protein
interactions.[2]

Agrochemicals: The compound is also used in the formulation of pesticides and herbicides.

[3]
Safety and Handling
According to GHS classifications, 3-Amino-2-piperidone is considered an irritant.[5][7]

Hazards: May be harmful if swallowed, cause skin irritation, and cause serious eye irritation
or damage.[4]

Precautions: Standard laboratory safety precautions should be taken, including wearing
personal protective equipment (PPE) such as gloves, lab coat, and safety glasses. Handle in
a well-ventilated area.

Conclusion
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3-Amino-2-piperidone is a compound with significant potential in organic synthesis and
medicinal chemistry. Its well-defined physicochemical properties, combined with its versatile
chemical reactivity, make it an important building block for the development of novel bioactive
molecules. Further research into its biological roles and direct interactions with signaling
pathways will continue to expand its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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piperidone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154931#physical-and-chemical-properties-of-3-
amino-2-piperidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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